(3-Methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone

• IUPAC Name: (3-methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone
• InChI: InChI=1S/C15H19N3O2/c1-12-4-2-8-17(10-12)15(19)14-6-5-13(20-14)11-18-9-3-7-16-18/h3,5-7,9,12H,2,4,8,10-11H2,1H3
• InChI Key: NHOJDAZFELJTPI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC=C(O2)CN3C=CC=N3
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

(3-Methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a synthetic molecule that has been synthesized using various methods. It has been studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of (3-Methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone is not fully understood. However, it has been suggested that this compound may act by inhibiting various enzymes and receptors in the body. Additionally, it may have antioxidant and anti-inflammatory properties, which could contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that (3-Methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone has significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in various tissues. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone in lab experiments is its high potency and selectivity. This compound has been shown to have significant activity against various diseases, making it an attractive target for drug development. However, one limitation of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are many potential future directions for the study of (3-Methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone. One area of research could focus on optimizing the synthesis method to improve yields and reduce costs. Additionally, further studies could investigate the mechanism of action of this compound and its potential use in the treatment of other diseases. Finally, research could focus on developing new derivatives of this compound with improved properties and activity.

Synthesis Methods

The synthesis of (3-Methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone involves the reaction of 5-(pyrazol-1-ylmethyl)furan-2-carbaldehyde with 3-methylpiperidine in the presence of a suitable catalyst. The reaction proceeds through a series of steps, resulting in the formation of the final product.

Scientific Research Applications

(3-Methylpiperidin-1-yl)-[5-(pyrazol-1-ylmethyl)furan-2-yl]methanone has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have significant activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, this compound has been studied for its potential use in the treatment of pain and inflammation.